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Get Quote

Discriminating between the isobaric subclasses of ether lipids, particularly plasmanyl- (alkyl) and

plasmenyl (alk-1-enyl/plasmalogen) species, is a major analytical challenge [1] [2]. The following LC-

MS/MS method provides a way to achieve this.
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Experimental workflow for the unambiguous identification of ether lipid species using LC-MS/MS and

genetic validation models.

Key Experimental Details [1]:

Chromatographic Principle: The method leverages predictable differences in retention time on

reversed-phase columns. Plasmenyl lipids (with a vinyl-ether bond) are less hydrophobic and elute
slightly earlier than their isomeric plasmanyl counterparts.

Validation Model: Using tissue from PEDS1 (TMEM189) knockout mice is crucial. These mice
cannot convert plasmanyl- to plasmenyl-ethanolamine, leading to an accumulation of plasmanyl lipids
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and providing a clear biological reference for distinguishing the subclasses.

Data Analysis: Features are identified based on m/z, retention time, and MS2 fragmentation
behavior, and cross-validated against available lipid standards. Peak identities should be manually

curated when automatic resolution is ambiguous.

Biological Distribution and Relevance

Ether lipids are not uniformly distributed and play critical structural and functional roles. Alterations in their

levels are implicated in several human diseases.

Tissue /
Context

Ether Lipid Abundance & Notes Associated Pathologies

Brain Highly enriched, particularly in myelin and lipid
rafts; crucial for membrane structure and signaling

[3] [4].

Rhizomelic Chondrodysplasia
Punctata (RCDP) [3] [5] [2],

Alzheimer's disease [1].

Heart High levels; one of the few tissues with significant

choline plasmalogens [6].

Cardiovascular diseases [3] [2].

Immune
Cells

Neutrophils, macrophages, and platelets are rich

in ether lipids; precursor for Platelet-Activating
Factor (PAF) [6].

Inflammatory disorders [6] [2].

Liver Relatively low in intracellular ether lipids [3]. Altered in metabolic disorders [3].

Cancer Elevated in certain tumors; 1-O-(2-

methoxyhexadecyl)glycerol shows anti-
proliferative effects [6].

Potential therapeutic target [6] [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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